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Introduction
In the landscape of modern scientific discovery, the integration of artificial intelligence and

robotics has ushered in a new era of accelerated research. A pioneering example of this

synergy is "Adam," a robot scientist that has demonstrated the ability to autonomously

formulate and test novel scientific hypotheses.[1] Developed to investigate the functional

genomics of the yeast Saccharomyces cerevisiae, Adam represents a complete, closed-loop

scientific discovery system.[2] This guide provides a technical deep-dive into the core

methodologies employed by Adam, from its logical framework for hypothesis generation to the

experimental protocols it executes and the conclusions it draws. Adam's primary mission was

to identify the genes encoding "orphan enzymes" in yeast—enzymes known to exist but for

which the corresponding genes were unidentified.[3][4] This endeavor culminated in the

formulation of 20 hypotheses, 12 of which were novel and subsequently confirmed.[3][5]

Core Principles: The Closed-Loop Scientific Method
Adam operates on a continuous, iterative cycle of hypothesis, experimentation, and analysis, a

concept known as "active learning."[2][6] This closed-loop system allows the results of each

experiment to inform the design of subsequent experiments, creating a dynamic and efficient
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research process.[2] The entire scientific journey, from initial hypothesis to final conclusion, is

meticulously documented in a formal logical language, ensuring a high degree of reproducibility

and reusability of the generated knowledge.[7][8]

The logical flow of Adam's scientific process can be visualized as follows:
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Adam's Closed-Loop Scientific Discovery Cycle.
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Hypothesis Formulation: A Logic-Based Approach
Adam's ability to generate novel hypotheses stems from its foundation in a logical model of

yeast metabolism, encoded in a Prolog-like formalism.[2][3] This knowledge base serves as the

bedrock for its reasoning processes.

The key steps in hypothesis formulation are:

Identification of Knowledge Gaps: Adam queries its metabolic model to identify "orphan

enzymes." These are enzymes that are known to catalyze specific reactions within the

yeast's metabolic pathways but whose genetic origin is unknown.[3][9]

Cross-Species Inference: To propose candidate genes for these orphan enzymes, Adam

searches its knowledge base for homologous enzymes in other organisms where the

encoding gene is known.[5]

Sequence Similarity Matching: Using the protein sequence of the known enzyme from

another species, Adam performs a sequence similarity search against the S. cerevisiae

genome.[3][5]

Hypothesis Generation: The yeast genes with significant sequence similarity to the known

gene are selected as candidates. Adam then formulates a formal hypothesis in the structure:

"Gene Y in S. cerevisiae encodes the orphan enzyme Z."[9]

Quantitative Data Summary
Adam formulated and experimentally tested 20 distinct hypotheses related to 13 orphan

enzymes.[3][9] The results of these automated investigations are summarized in the table

below. Of these, 12 hypotheses were confirmed with a high degree of confidence and

represented novel scientific discoveries.[3][5] Adam's research involved the collection of 6.6

million optical density readings from over 26,000 growth curves.[7][10]
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Orphan Enzyme (E.C.
Number)

Hypothesized Gene Outcome

2-aminoadipate transaminase

(2.6.1.39)
YER152C Confirmed

YJL060W Confirmed

YGL202W Confirmed

3-isopropylmalate dehydratase

(4.2.1.33)
YOR114W Confirmed

YCR024C-A Confirmed

Homocitrate synthase

(2.3.3.14)
YDR455C Confirmed

YBR115C Confirmed

Imidazoleglycerol-phosphate

dehydratase (4.2.1.19)
YDR233C Confirmed

YOR202W No Evidence

Phosphoribosyl-AMP

cyclohydrolase (3.5.4.19)
YNL248C No Evidence

YJR101W No Evidence

Phosphoribosyl-ATP

pyrophosphatase (3.6.1.31)
YPL109C No Evidence

YOR202W No Evidence

Phosphoribosylformimino-5-

aminoimidazole carboxamide

ribotide isomerase (5.3.1.16)

YLR132C No Evidence

YDR233C No Evidence

Histidinol-phosphate

aminotransferase (2.6.1.9)
YLR248W Confirmed

YJR127C No Evidence

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-acetylglutamate-5-

semialdehyde dehydrogenase

(1.2.1.38)

YBL027W Confirmed

Acetylornithine

aminotransferase (2.6.1.11)
YGR161W Confirmed

Indole-3-glycerol-phosphate

synthase (4.1.1.48)
YGR203W Confirmed

Experimental Protocols
Adam's hypotheses are tested through a series of meticulously designed and executed

microbial growth experiments. The core of the methodology is to compare the growth

phenotype of a yeast strain with a specific gene deletion (a "deletant" strain) against the wild-

type strain.[3]

Key Experimental Steps:

Strain Selection: For each hypothesis, the corresponding deletant yeast strain is selected

from a frozen library. A wild-type strain is used as a control.

Inoculation and Pre-culture: Strains are inoculated into a rich growth medium and incubated

to establish a healthy culture.

Growth Curve Measurement: A defined quantity of cells from the pre-culture is then

inoculated into microtiter plates containing various defined minimal media.[7] Some wells will

contain the minimal medium only, while others are supplemented with specific metabolites

relevant to the metabolic pathway of the orphan enzyme.[3]

Incubation and Monitoring: The microtiter plates are placed in automated incubators. Adam's

robotic system periodically moves the plates to a reader to measure the optical density (OD)

of each well, typically at 600nm, to monitor cell growth over several days.[2]

Data Analysis: The resulting time-series of OD measurements (growth curves) are analyzed.

Adam uses sophisticated machine learning techniques to determine if there are statistically

significant differences in the growth of the deletant strain compared to the wild-type,
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particularly in the presence or absence of the supplementary metabolites.[5] A result

consistent with the hypothesis would be, for example, the deletant strain failing to grow in the

minimal medium but having its growth "rescued" by the addition of the product of the

enzymatic reaction in question.

Case Study: The Lysine Biosynthesis Pathway
A significant discovery made by Adam was the identification of three genes that encode for 2-

aminoadipate transaminase (2A2OA), an enzyme in the lysine biosynthesis pathway.[2][5] This

pathway is crucial for the synthesis of the essential amino acid lysine in yeast.

The simplified pathway involving 2A2OA is depicted below:

2-oxoadipate L-2-aminoadipate

YER152C
YJL060W
YGL202W

L-glutamate

2-oxoglutarate

Saccharopine

Lys2p
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Lysine Biosynthesis Pathway involving 2A2OA.

Adam's experiments confirmed that deleting any of the three hypothesized genes (YER152C,

YJL060W, or YGL202W) impacted the yeast's ability to grow under conditions where the lysine

biosynthesis pathway was essential, providing strong evidence for their role in encoding

2A2OA.[2]

Conclusion
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The "Adam" robot scientist stands as a landmark achievement in the automation of science. By

integrating artificial intelligence for hypothesis generation with robotic systems for experimental

execution, it has demonstrated that the entire scientific discovery process can be automated.[8]

[11] This approach not only dramatically increases the throughput of experiments but also

ensures that research is conducted and documented with a level of logical rigor and detail that

is challenging to achieve manually.[1] For researchers and professionals in drug development,

the principles embodied by Adam offer a powerful paradigm for tackling complex biological

problems, from target identification to understanding mechanisms of action. The legacy of

Adam is not just in the specific genes it identified, but in providing a blueprint for a future where

human and robotic scientists collaborate to unravel the complexities of the biological world.
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To cite this document: BenchChem. [The Adam Trilogy: A Technical Guide to Automated
Hypothesis Formulation and Testing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680247#how-adam-formulates-and-tests-
hypotheses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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